2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H27N5O3/c1-15(2)23-21-13-26-30(19-10-9-16(3)17(4)11-19)24(21)25(32)29(28-23)14-22(31)27-18-7-6-8-20(12-18)33-5/h6-13,15H,14H2,1-5H3,(H,27,31)
• InChI Key: XHNQSARPVKMPBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC4=CC(=CC=C4)OC)C(C)C)C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O3 and its molecular weight is 445.523. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Compounds with structures similar to the query chemical, particularly those incorporating pyrazolo[3,4-d]pyridazine and related heterocyclic frameworks, have been synthesized and evaluated for various biological activities. For instance, derivatives of 4-antipyrine, known for analgesic, antibacterial, and anti-inflammatory properties, highlight the ongoing research into developing new compounds with potential therapeutic applications (Narayana et al., 2016).

Radioligand Development for PET Imaging

• Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has led to the development of selective ligands for imaging translocator proteins with PET, emphasizing the utility of such compounds in biomedical imaging and neurological research (Dollé et al., 2008).

Coordination Complexes and Antioxidant Activity

• The synthesis and characterization of coordination complexes derived from pyrazole-acetamide derivatives reveal the structural diversity and potential for creating materials with specific chemical properties. Such studies also explore the antioxidant activities of these complexes, indicating their relevance in studying oxidative stress and related disorders (Chkirate et al., 2019).

Synthesis of Fused Pyridine Derivatives

• Research into synthesizing novel pyridine and fused pyridine derivatives from related chemical structures highlights the ongoing interest in creating compounds with potential antimicrobial and antioxidant properties. Molecular docking studies further emphasize the exploration of these compounds' interactions with biological targets (Flefel et al., 2018).